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Compound of Interest

Compound Name: Oppd-Q

Cat. No.: B15554034 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Oppd-Q, a p-phenylenediamine-quinone (PPD-Q), is an oxidized derivative of the aromatic

amine antioxidant OPPD.[1][2] PPD-Qs are a class of compounds recognized for their

biological activities, including the induction of oxidative stress. Accurate and consistent

preparation of Oppd-Q stock solutions is critical for obtaining reliable and reproducible results

in experimental settings. These application notes provide detailed protocols for the preparation,

storage, and handling of Oppd-Q stock solutions for use in various research applications.

Data Presentation
A summary of the key quantitative data for Oppd-Q is presented in the table below for easy

reference.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15554034?utm_src=pdf-interest
https://www.benchchem.com/product/b15554034?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11209231/
https://www.researchgate.net/figure/Results-of-cytotoxicity-assay-for-both-cells-after-6PPD-Q-and-6PPD-exposure-for-48-h-A_fig1_380920324
https://www.benchchem.com/product/b15554034?utm_src=pdf-body
https://www.benchchem.com/product/b15554034?utm_src=pdf-body
https://www.benchchem.com/product/b15554034?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Formal Name

2-(octylamino)-5-

(phenylamino)-2,5-

cyclohexadiene-1,4-dione

[1]

Synonyms

4-(2-

Octylamino)diphenylamine-

quinone; OPPD-quinone

[1]

Molecular Formula C₂₀H₂₆N₂O₂ [1]

Formula Weight 326.4 g/mol [1]

Physical Form Solid [1]

Solubility

    Chloroform 1-10 mg/mL [1]

    Methanol 0.1-1 mg/mL [1]

    DMSO

Expected to be soluble based

on the properties of similar

hydrophobic compounds.

Purity ≥95% [1]

Experimental Protocols
Materials and Equipment

Oppd-Q solid powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated analytical balance
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Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Oppd-Q Stock Solution
in DMSO
This protocol describes the preparation of a 10 mM stock solution of Oppd-Q in DMSO. This

high-concentration stock can then be diluted to the desired working concentration for various

experiments.

Calculate the required mass of Oppd-Q:

The molecular weight of Oppd-Q is 326.4 g/mol .

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 326.4 g/mol x 1000 mg/g = 3.264 mg

Weighing the Oppd-Q:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out 3.264 mg of Oppd-Q powder into the tared tube.

Dissolving the Oppd-Q:

Add 1 mL of cell culture grade DMSO to the microcentrifuge tube containing the Oppd-Q
powder.

Cap the tube securely and vortex thoroughly for at least 1-2 minutes to ensure complete

dissolution. Visually inspect the solution to ensure no solid particles remain.

Storage of the Stock Solution:
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Aliquot the 10 mM stock solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles.

Store the aliquots at -20°C or -80°C for long-term storage. When stored properly, the stock

solution should be stable for several months.

Protocol for Preparing Working Solutions
Thawing the Stock Solution:

Thaw an aliquot of the 10 mM Oppd-Q stock solution at room temperature.

Dilution to Working Concentration:

Dilute the 10 mM stock solution to the desired final concentration using the appropriate

cell culture medium or experimental buffer.

For example, to prepare 1 mL of a 10 µM working solution from a 10 mM stock, you would

perform a 1:1000 dilution:

Add 1 µL of the 10 mM Oppd-Q stock solution to 999 µL of cell culture medium.

Mix thoroughly by gentle pipetting or brief vortexing.

Important Considerations:

Solvent Effects: DMSO can have biological effects on its own. It is crucial to include a vehicle

control (cell culture medium with the same final concentration of DMSO as the experimental

samples) in all experiments. The final concentration of DMSO in the culture medium should

typically be kept below 0.5% (v/v) to minimize toxicity.

Aqueous Solubility: Oppd-Q has low aqueous solubility. When diluting the DMSO stock

solution into aqueous buffers or media, ensure that the compound does not precipitate. If

precipitation occurs, consider using a lower final concentration or incorporating a small

percentage of a non-ionic surfactant like Tween® 20 or Pluronic® F-68, after validating its

compatibility with your experimental system.
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Visualization of Pathways and Workflows
Signaling Pathway
While the specific signaling pathway for Oppd-Q is not fully elucidated, related p-

phenylenediamine-quinones (PPD-Qs) are known to induce cellular responses through the

generation of reactive oxygen species (ROS), leading to oxidative stress. This can

subsequently activate various downstream signaling cascades, including those involved in

apoptosis and inflammation.
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Caption: Oxidative stress signaling induced by PPD-Qs.
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Experimental Workflow
The following diagram illustrates the key steps involved in preparing Oppd-Q stock and

working solutions for cell-based assays.

Stock Solution Preparation Working Solution Preparation Cell-Based Experiment

Calculate Mass of Oppd-Q Weigh Oppd-Q Dissolve in DMSO Vortex to Homogenize Aliquot and Store at -20°C Thaw Stock Solution Dilute with Culture Medium Mix Thoroughly Treat Cells Incubate Analyze Results

Click to download full resolution via product page

Caption: Workflow for preparing Oppd-Q solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15554034?utm_src=pdf-body
https://www.benchchem.com/product/b15554034?utm_src=pdf-body-img
https://www.benchchem.com/product/b15554034?utm_src=pdf-body
https://www.benchchem.com/product/b15554034?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC11209231/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11209231/
https://www.researchgate.net/figure/Results-of-cytotoxicity-assay-for-both-cells-after-6PPD-Q-and-6PPD-exposure-for-48-h-A_fig1_380920324
https://www.benchchem.com/product/b15554034#preparing-oppd-q-stock-solutions-for-experiments
https://www.benchchem.com/product/b15554034#preparing-oppd-q-stock-solutions-for-experiments
https://www.benchchem.com/product/b15554034#preparing-oppd-q-stock-solutions-for-experiments
https://www.benchchem.com/product/b15554034#preparing-oppd-q-stock-solutions-for-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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